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Compound of Interest

Compound Name: 6-Chloro-3-indoxyl butyrate

Cat. No.: B070162

An In-depth Technical Guide to 6-Chloro-3-indoxyl Butyrate for Researchers and Drug
Development Professionals

Abstract

6-Chloro-3-indoxyl butyrate is a specialized chemical reagent primarily utilized as a
chromogenic substrate for the detection of esterase activity. Its application is particularly
prominent in microbiology for the rapid identification of specific microorganisms. This technical
guide provides a comprehensive overview of the chemical properties, structure, and key
experimental applications of 6-Chloro-3-indoxyl butyrate, intended for researchers, scientists,
and professionals in drug development.

Chemical Properties and Structure

6-Chloro-3-indoxyl butyrate is a stable, light-sensitive solid.[1] Its key physical and chemical
properties are summarized in the table below for ease of reference.

Table 1: Chemical and Physical Properties of 6-Chloro-3-indoxyl Butyrate
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Property Value References
CAS Number 159954-34-4 [1112113114]
Molecular Formula C12H12CINO2 [1112][31[4]
Molecular Weight 237.68 g/mol [2][3]

Melting Point 100 °C [4]

Boiling Point 391.5°C [4]

Flash Point 190.6 °C [4]
Appearance Powder [5]

Solubility Insoluble in water. [1]

Stable under recommended
Stability storage conditions. Light [1]

sensitive.

Freeze. Store at temperatures

Storage below -15°C and protect from [1103114]
light.
Incompatibilities Strong oxidizing agents. [1]

Hydrogen chloride, nitrogen
Hazardous Decomposition oxides, carbon monoxide, [1]
carbon dioxide.

Chemical Structure

The structure of 6-Chloro-3-indoxyl butyrate consists of an indole ring system chlorinated at
the 6th position. A butyrate group is attached via an ester linkage to the hydroxyl group at the
3rd position of the indole ring. The IUPAC name is (6-chloro-1H-indol-3-yl) butanoate.

« SMILES String: 0=C(CCC)OC1=CNC2=C1C=CC(Cl)=C2[4]

Applications in Research
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The primary application of 6-Chloro-3-indoxyl butyrate is as a chromogenic substrate for the
detection of lipase and esterase enzymes.[6] Upon enzymatic cleavage of the butyrate ester, it
releases 6-chloro-3-indoxyl. This intermediate product, in the presence of oxygen, undergoes
spontaneous oxidation and dimerization to form an insoluble, colored precipitate.

This characteristic makes it a valuable tool in various biochemical and microbiological assays,
particularly for the identification of microorganisms that produce butyrate esterase.

Experimental Protocols

A key experimental application of this compound is in the rapid identification of the bacterium
Moraxella catarrhalis. This is achieved through the butyrate disk test.

Butyrate Disk Test for Moraxella catarrhalis
Identification

Principle: Moraxella catarrhalis produces the enzyme butyrate esterase. This enzyme
hydrolyzes 6-Chloro-3-indoxyl butyrate (or a similar bromo-chloro-indolyl butyrate substrate)
impregnated on a paper disk.[7] The hydrolysis releases the indoxyl derivative, which then
oxidizes to form a colored indigo precipitate, indicating a positive result.[7] This rapid test is
crucial for differentiating M. catarrhalis from Neisseria species, as most strains of M. catarrhalis
are resistant to penicillin and ampicillin.[7]

Methodology:
e Place a butyrate-impregnated disk on a clean glass microscope slide.

e Add a single drop of reagent-grade water to the disk, ensuring it is moist but not
oversaturated.

» Using a sterile wooden applicator stick or inoculating loop, pick up several well-isolated
colonies of the test organism from a pure culture (typically 18-24 hours old).

e Smear the inoculum onto the surface of the moistened disk.

¢ Incubate the slide at ambient room temperature for a maximum of 5 minutes.
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e Observe for a color change.
Interpretation of Results:

* Positive Result: The development of a blue to blue-violet color within the 5-minute incubation
period indicates the presence of butyrate esterase activity and is a presumptive identification
for Moraxella catarrhalis.[7]

» Negative Result: The absence of a color change indicates a negative result.[7]

Visualization of Experimental Workflow

The following diagram illustrates the enzymatic hydrolysis of 6-Chloro-3-indoxyl butyrate and
the subsequent formation of the colored product.

Workflow for Butyrate Esterase Detection

Butyrate Esterase
(from M. catarrhalis)

Oxygen (O2) 6-Chloro-3-indoxyl butyrate
(from air) (Substrate)

Hydrolysis

6-Chloro-3-indoxyl
(Unstable Intermediate)

Oxidative Dimerization

6,6'-Dichloro-indigo
(Insoluble Pink/Violet Precipitate)

Click to download full resolution via product page
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Caption: Enzymatic cleavage of 6-Chloro-3-indoxyl butyrate.

Safety and Handling
Hazard Identification:
e May cause eye, skin, and respiratory tract irritation.[1]

e May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

First Aid Measures:

Eyes: Flush with copious amounts of water for at least 15 minutes.[1]

Skin: Wash affected area with soap and plenty of water.[1]

Ingestion: Wash out mouth with water.[1]

Inhalation: Move to fresh air.[1] In all cases of exposure, seek medical attention.[1]
Handling and Storage:
e Avoid contact with skin and eyes and avoid inhalation of dust.[1]

» Use adequate ventilation and wear appropriate personal protective equipment (gloves, lab
coat, safety glasses).[1]

» Store in a tightly sealed container in a dry, cool area, and protect from light.[1][3][4]
Recommended long-term storage is at -20°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 6-Chloro-3-indoxyl butyrate | CAS#:159954-34-4 | Chemsrc [chemsrc.com]

2. scbt.com [scbt.com]

3. 159954-34-4|6-Chloro-3-indoxyl Butyrate|6-Chloro-3-indoxyl Butyrate|-Sa{&E4EEH /N 5
[bio-fount.com]

e 4. 6-Chloro-3-indoxyl butyrate | 159954-34-4 | C-4800 [biosynth.com]

e 5. 5-Bromo-4-chloro-3-indolyl butyrate = 99 129541-43-1 [sigmaaldrich.com]
e 6. 6-Chloro-3-indolyl butyrate | 159954-34-4 | EC32007 [biosynth.com]

e 7. microbiologyinfo.com [microbiologyinfo.com]

 To cite this document: BenchChem. [6-Chloro-3-indoxyl butyrate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070162#6-chloro-3-indoxyl-butyrate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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